Cas no 1039982-77-8 (Methyl 2-(2-methyl-1H-indol-1-yl)acetate)

• Product Name: Methyl 2-(2-methyl-1H-indol-1-yl)acetate
• CAS No: 1039982-77-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1094333
• PubChem ID: 28838816
• Update Time: 2025-10-31

Methyl 2-(2-methyl-1H-indol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-methyl-1H-indol-1-yl)acetate
• methyl 2-(2-methylindol-1-yl)acetate
• DB-198410
• 1039982-77-8
• AKOS009039432
• Methyl2-(2-methyl-1H-indol-1-yl)acetate
• SCHEMBL1757508
• OFOQQGRUTYQLIY-UHFFFAOYSA-N

• Inchi： 1S/C12H13NO2/c1-9-7-10-5-3-4-6-11(10)13(9)8-12(14)15-2/h3-7H,8H2,1-2H3
• InChI Key： OFOQQGRUTYQLIY-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C(C)=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 31.2Ų

Additional information on Methyl 2-(2-methyl-1H-indol-1-yl)acetate

Recent Advances in the Study of Methyl 2-(2-methyl-1H-indol-1-yl)acetate (CAS: 1039982-77-8)

Methyl 2-(2-methyl-1H-indol-1-yl)acetate (CAS: 1039982-77-8) is a synthetic indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of Methyl 2-(2-methyl-1H-indol-1-yl)acetate is its use as a precursor in the synthesis of novel indole-based scaffolds. Indole derivatives are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent research has demonstrated that modifications to the indole core, such as the introduction of the methyl ester group at the 2-position, can significantly enhance the compound's bioavailability and metabolic stability. These findings have opened new avenues for the design of more effective and safer therapeutic agents.

In addition to its synthetic utility, Methyl 2-(2-methyl-1H-indol-1-yl)acetate has been investigated for its direct biological effects. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). This suggests its potential as a lead compound for the development of anti-inflammatory drugs. Furthermore, preliminary in vitro studies have shown that the compound can modulate serotonin receptor activity, indicating possible applications in the treatment of neurological disorders like depression and anxiety.

The pharmacokinetic profile of Methyl 2-(2-methyl-1H-indol-1-yl)acetate has also been a subject of recent investigation. Researchers have employed advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), to study its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed that the compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and a relatively long half-life, which are critical for its potential use as a drug candidate.

Despite these promising findings, challenges remain in the development of Methyl 2-(2-methyl-1H-indol-1-yl)acetate-based therapeutics. For instance, further optimization of its chemical structure may be required to improve its selectivity and reduce off-target effects. Additionally, more extensive in vivo studies are needed to validate its efficacy and safety in animal models before progressing to clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to address these challenges and accelerate the translation of this compound into clinical applications.

In conclusion, Methyl 2-(2-methyl-1H-indol-1-yl)acetate (CAS: 1039982-77-8) represents a promising candidate for drug development, with potential applications in treating inflammatory and neurological disorders. Recent research has shed light on its chemical and biological properties, as well as its pharmacokinetic profile, paving the way for future studies. Continued exploration of this compound and its derivatives is likely to yield valuable insights and contribute to the advancement of medicinal chemistry and pharmacology.